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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties of 5-FAM-Pro-Leu-
OH, a fluorescent dipeptide utilized in the study of matrix metalloproteinases (MMPS). It is
intended to serve as a resource for researchers in drug development and related scientific
fields.

Core Properties

5-FAM-Pro-Leu-OH is a conjugate of the fluorophore 5-carboxyfluorescein (5-FAM) and the
dipeptide Prolyl-Leucine. This molecule is recognized as a biologically active peptide and is
primarily employed as a fluorescent reference standard in MMP assays|[1][2].

Physicochemical Properties

The fundamental physicochemical properties of 5-FAM-Pro-Leu-OH are summarized in the

table below.
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Property Value Reference
Molecular Formula C32H30N209 [2]
Molecular Weight 586.59 g/mol [2]
CAS Number 1360812-71-0 [2]
Sequence {5-FAM}-Pro-Leu [2]

Fluorescence Properties

The fluorescent characteristics of 5-FAM-Pro-Leu-OH are conferred by the 5-FAM moiety. 5-
FAM is a derivative of fluorescein and is a widely used green fluorescent label[3].

Property Value Reference
Excitation Maximum (Aex) ~490 nm [4][5]
Emission Maximum (Aem) ~515-520 nm [415]

Laser Line 488 nm [5]
Common Filter 515/30 [5]

Biological Activity and Applications

5-FAM-Pro-Leu-OH serves as a substrate for certain matrix metalloproteinases. MMPs are a
family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix
components. Their activity is implicated in various physiological and pathological processes,
including tumor progression[6].

The Pro-Leu dipeptide sequence is a recognition site for some MMPs. When conjugated to 5-
FAM, the cleavage of the peptide bond can be monitored by changes in the fluorescence
signal, particularly in Fluorescence Resonance Energy Transfer (FRET) based assays[7][8][9].
In such assays, the 5-FAM acts as a donor fluorophore, and its fluorescence is quenched by a
nearby acceptor molecule. Upon cleavage of the peptide by an MMP, the donor and acceptor
are separated, leading to an increase in the donor's fluorescence.
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While specific kinetic data for the hydrolysis of 5-FAM-Pro-Leu-OH by various MMPs is not
readily available in the literature, related studies on more complex 5-FAM-labeled peptides
provide insights into its potential applications. For instance, a triple-helical peptide containing 5-
FAM was shown to be efficiently hydrolyzed by MMP-2 and MMP-9, with kcat/KM values in the
range of 103 to 10* M~1s~1[6][10]. Another study utilized a 5-FAM and Cy5 labeled peptide with
the sequence Lys-Gly-Pro-Arg-Ser-Leu-Ser-Gly-Lys to selectively detect MMP-9 activity[11].

Experimental Methodologies

Detailed experimental protocols for the specific use of 5-FAM-Pro-Leu-OH as a reference
standard are not extensively published. However, based on its properties and the common
methodologies for MMP activity assays, a general protocol can be outlined.

General Protocol for MMP Activity Assay using a FRET
Substrate

This protocol describes a typical workflow for measuring MMP activity using a FRET peptide
substrate where 5-FAM acts as the donor fluorophore.

o Reagent Preparation:

o Prepare a stock solution of the 5-FAM-labeled FRET peptide substrate in a suitable
solvent (e.g., DMSO).

o Prepare a stock solution of the active MMP enzyme in an appropriate assay buffer (e.g.,
50 mM Tris, 150 mM NacCl, 10 mM CacClz, pH 7.5)[12].

o Prepare a stock solution of a known MMP inhibitor to serve as a negative control.
e Assay Procedure:
o In a microplate, add the assay buffer.
o Add the MMP enzyme to the wells designated for the experiment and the negative control.

o For the negative control wells, add the MMP inhibitor and incubate for a specified period.
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o Initiate the enzymatic reaction by adding the 5-FAM-labeled FRET peptide substrate to all
wells.

o Immediately begin monitoring the fluorescence intensity at the emission wavelength of 5-
FAM (=520 nm) with excitation at ~490 nm using a fluorescence plate reader[4].

o Data Analysis:
o Plot the fluorescence intensity as a function of time.
o The initial velocity of the reaction can be determined from the linear portion of the curve.

o Compare the reaction rates between the experimental and negative control wells to
determine the specific MMP activity.

Visualizations
FRET-Based MMP Activity Assay Workflow
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Caption: Workflow for a FRET-based MMP activity assay.

Principle of FRET-Based MMP Substrate Cleavage
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Caption: Mechanism of a FRET-based MMP assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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